Cas no 2172565-87-4 (2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol)

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol is a fluorinated cyclohexyl derivative with a unique structural motif combining an amino group and a trifluoromethyl substituent. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where the trifluoromethyl group can enhance metabolic stability and lipophilicity. The presence of both amino and hydroxyl functionalities offers versatility for further derivatization, enabling the formation of amides, esters, or other targeted modifications. Its cyclohexyl backbone contributes to conformational rigidity, which may be advantageous in the design of bioactive molecules. The compound’s well-defined stereochemistry and functional group compatibility make it a valuable building block for medicinal chemistry and material science applications.
2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol structure
2172565-87-4 structure
Product Name:2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol
CAS No:2172565-87-4
MF:C10H18F3NO
MW:225.251233577728
CID:5825501
PubChem ID:165786616
Update Time:2025-10-20

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol
    • 2172565-87-4
    • 2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
    • EN300-1642528
    • Inchi: 1S/C10H18F3NO/c1-8(2,15)9(14)5-3-7(4-6-9)10(11,12)13/h7,15H,3-6,14H2,1-2H3
    • InChI Key: VLZUBFOOTMXOHH-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(C(C)(C)O)(CC1)N)(F)F

Computed Properties

  • Exact Mass: 225.13404868g/mol
  • Monoisotopic Mass: 225.13404868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1642528-0.05g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
0.05g
$1261.0 2023-06-04
Enamine
EN300-1642528-0.1g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
0.1g
$1320.0 2023-06-04
Enamine
EN300-1642528-0.25g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
0.25g
$1381.0 2023-06-04
Enamine
EN300-1642528-0.5g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
0.5g
$1440.0 2023-06-04
Enamine
EN300-1642528-1.0g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
1g
$1500.0 2023-06-04
Enamine
EN300-1642528-2.5g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
2.5g
$2940.0 2023-06-04
Enamine
EN300-1642528-5.0g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
5g
$4349.0 2023-06-04
Enamine
EN300-1642528-10.0g
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
10g
$6450.0 2023-06-04
Enamine
EN300-1642528-50mg
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
50mg
$1261.0 2023-09-22
Enamine
EN300-1642528-100mg
2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
2172565-87-4
100mg
$1320.0 2023-09-22

Additional information on 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol

Comprehensive Guide to 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol (CAS No. 2172565-87-4): Properties, Applications, and Market Insights

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol (CAS No. 2172565-87-4) is a specialized organic compound with a unique structural framework, combining an amino group and a trifluoromethyl moiety on a cyclohexyl backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in drug discovery. Researchers are particularly interested in its role in modulating biological activity, especially in CNS-targeted therapies and enzyme inhibition.

The synthesis of 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol involves multi-step organic reactions, often starting from functionalized cyclohexane derivatives. Key steps include the introduction of the amino group and the propan-2-ol side chain, followed by purification via chromatography or crystallization. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for confirming its purity and structural integrity. Recent advancements in flow chemistry have improved the scalability of its production, addressing demands from the pharmaceutical sector.

In pharmaceutical applications, this compound is explored as a building block for small-molecule inhibitors targeting kinases and GPCRs. Its cyclohexyl-propan-2-ol scaffold offers conformational rigidity, which is advantageous in designing drugs with enhanced selectivity. Additionally, the trifluoromethyl group’s electron-withdrawing properties can influence binding affinity, a hot topic in medicinal chemistry optimization. Current studies focus on its derivatives for treating neurodegenerative diseases and inflammatory conditions, aligning with the trend toward precision medicine.

Beyond pharmaceuticals, 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol finds niche applications in material science, particularly in designing fluorinated polymers with improved thermal stability. The agrochemical industry also investigates its derivatives for herbicidal and fungicidal activity, leveraging the CF3 group’s ability to disrupt metabolic pathways in pests. These interdisciplinary applications highlight its relevance in addressing global challenges like sustainable agriculture and advanced material development.

The market for CAS 2172565-87-4 is driven by R&D investments in fluorinated compounds, with North America and Europe leading in patent filings. Suppliers emphasize high-purity grades (>98%) to meet regulatory standards, while cost-effective synthesis routes remain a competitive focus. Environmental concerns around fluorinated chemicals have spurred interest in greener production methods, a key consideration for ESG-compliant manufacturers.

For researchers sourcing 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol, factors like batch consistency, regulatory documentation (e.g., COA, MSDS), and supplier expertise in custom synthesis are critical. Online databases like Reaxys and SciFinder provide updated literature on its applications, reflecting its growing role in high-value chemical innovation. As AI-driven drug discovery accelerates, demand for such tailored intermediates is expected to rise, positioning this compound as a strategic asset in life sciences.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd